Cas no 1879776-91-6 ([1-(3,5-Dichloropyridin-2-yl)cyclopentyl]methanamine)

• Product Name: [1-(3,5-Dichloropyridin-2-yl)cyclopentyl]methanamine
• CAS No: 1879776-91-6
• MF: C₁₁H₁₄Cl₂N₂
• MW: 245.148260593414
• CID: 6334399
• PubChem ID: 165634385
• Update Time: 2025-06-14

[1-(3,5-Dichloropyridin-2-yl)cyclopentyl]methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-1981458
• 1879776-91-6
• [1-(3,5-dichloropyridin-2-yl)cyclopentyl]methanamine
• [1-(3,5-Dichloropyridin-2-yl)cyclopentyl]methanamine

• Inchi： 1S/C11H14Cl2N2/c12-8-5-9(13)10(15-6-8)11(7-14)3-1-2-4-11/h5-6H,1-4,7,14H2
• InChI Key： GATBSOMJYDLGFH-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CN=C1C1(CN)CCCC1)Cl

Computed Properties

• Exact Mass: 244.0534038g/mol
• Monoisotopic Mass: 244.0534038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.9Ų

Additional information on [1-(3,5-Dichloropyridin-2-yl)cyclopentyl]methanamine

Research Brief on [1-(3,5-Dichloropyridin-2-yl)cyclopentyl]methanamine (CAS: 1879776-91-6): Recent Advances and Applications

The compound [1-(3,5-Dichloropyridin-2-yl)cyclopentyl]methanamine (CAS: 1879776-91-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This small molecule, characterized by its unique cyclopentyl and dichloropyridinyl structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a candidate for further drug development.

One of the key areas of investigation has been the compound's role as a modulator of specific biological targets. Preliminary research indicates that [1-(3,5-Dichloropyridin-2-yl)cyclopentyl]methanamine exhibits selective binding affinity towards certain enzyme systems, particularly those involved in inflammatory and neurodegenerative pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting key enzymes associated with neuroinflammation, suggesting potential applications in treating conditions such as Alzheimer's disease and multiple sclerosis.

In addition to its therapeutic potential, recent advancements in the synthetic methodology of [1-(3,5-Dichloropyridin-2-yl)cyclopentyl]methanamine have been reported. Researchers have developed more efficient and scalable routes for its production, addressing previous challenges related to yield and purity. A notable example is the use of novel catalytic systems that enhance the stereoselectivity of the cyclopentyl ring formation, as detailed in a recent publication in Organic Process Research & Development.

Furthermore, the compound's pharmacokinetic profile has been a subject of rigorous study. Preclinical trials have revealed favorable absorption and distribution characteristics, with minimal off-target effects. These findings underscore its potential as a lead compound for further optimization and clinical development. However, challenges such as metabolic stability and bioavailability in vivo remain areas for ongoing research.

In conclusion, [1-(3,5-Dichloropyridin-2-yl)cyclopentyl]methanamine (CAS: 1879776-91-6) represents a promising candidate in the realm of chemical biology and drug discovery. Its unique structural features, combined with its demonstrated biological activity, make it a valuable subject for future studies. Continued research efforts are expected to further elucidate its therapeutic potential and address existing limitations, paving the way for its eventual application in clinical settings.